Cas no 62638-89-5 ( )

  structure
  structure
Product Name: 
CAS No:62638-89-5
MF:C17H17N5OS2
MW:371.479779958725
CID:957016
PubChem ID:3965435
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-[[2-(1H-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-(2-methylphenyl)thiourea
    • AC1N0MZC
    • NSC289083
    • NSC-289083
    • 62638-89-5
    • DTXSID60398273
    •  
    • Inchi: 1S/C17H17N5OS2/c1-11-6-2-3-7-12(11)18-16(24)22-21-15(23)10-25-17-19-13-8-4-5-9-14(13)20-17/h2-9H,10H2,1H3,(H,19,20)(H,21,23)(H2,18,22,24)
    • InChI Key: CJGLUXHTIYBGBU-UHFFFAOYSA-N
    • SMILES: S(CC(NNC(NC1C=CC=CC=1C)=S)=O)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 371.08771
  • Monoisotopic Mass: 371.087452
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 139
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.42
  • Refractive Index: 1.744
  • PSA: 81.84
  • LogP: 3.83600
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